Cas no 4752-12-9 (Dimethyl-1,1,1-d3 Sulfide)

• Product Name: Dimethyl-1,1,1-d3 Sulfide
• CAS No: 4752-12-9
• MF: C₂H₆S
• MW: 65.152524471283
• CID: 331262
• PubChem ID: 138343
• Update Time: 2025-06-13

Dimethyl-1,1,1-d3 Sulfide Chemical and Physical Properties

Names and Identifiers

• Methane-d3,(methylthio)- (9CI)
• (Methyl sulfide)-1,1,1-d3
• 1,1,1-Trideuterio-dimethylsufid
• AC1L3CLJ
• Dimethyl-1,1,1-d3 sulfide
• Dimethylsulfid-1,1,1-d(3)
• dimethylsulfide-d3
• Methane-d3, (methylthio)-
• Methane-d3,(methylthio)
• Methyl(trideuteriomethyl)sulfid
• methyl-trideuteriomethyl-sulfane
• Methyl-trideuteriomethyl-sulfid
• trideuterio(methylsulfanyl)methane
• D97872
• DTXSID60197182
• 4752-12-9
• Dimethyl-1,1,1-d3 sulfide, 99 atom % D, 98% (CP)
• Dimethyl-1,1,1-d3 Sulfide

• Inchi： 1S/C2H6S/c1-3-2/h1-2H3/i1D3
• InChI Key： QMMFVYPAHWMCMS-FIBGUPNXSA-N
• SMILES： S(C)C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 68.0567
• Monoisotopic Mass: 65.03785160g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 2.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 0.887 g/mL at 25 °C(lit.)
• Melting Point: -98 °C(lit.)
• Boiling Point: 38 °C(lit.)
• Flash Point: −34 °F
• Refractive Index: n20/D 1.433(lit.)
• PSA: 0
• Vapor Pressure: 8.02 psi ( 20 °C)

Dimethyl-1,1,1-d3 Sulfide Security Information

• Hazardous Material transportation number：UN 1164 3/PG 2
• WGK Germany：2
• Hazard Category Code： 11-20/21-41
• Safety Instruction： 16-26-33-39
• Hazardous Material Identification：
• Risk Phrases：11-20/21-41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers

Additional information on Dimethyl-1,1,1-d3 Sulfide

Research Briefing on Dimethyl-1,1,1-d3 Sulfide (CAS: 4752-12-9) in Chemical Biology and Pharmaceutical Applications

Dimethyl-1,1,1-d3 Sulfide (CAS: 4752-12-9), a deuterated analog of dimethyl sulfide, has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique isotopic labeling properties. This compound serves as a critical tool in metabolic studies, drug development, and environmental monitoring. The incorporation of deuterium atoms enhances its utility in mass spectrometry-based analyses, enabling precise tracking of molecular pathways and interactions.

Recent studies have focused on the synthesis and applications of Dimethyl-1,1,1-d3 Sulfide in probing sulfur-containing metabolic pathways. A 2023 study published in Journal of Medicinal Chemistry demonstrated its use as a stable isotope-labeled internal standard for quantifying volatile sulfur compounds in biological samples. The research highlighted its superior stability and minimal isotopic effect, making it ideal for high-throughput metabolomics.

In pharmaceutical research, Dimethyl-1,1,1-d3 Sulfide has been employed to investigate the pharmacokinetics of sulfur-based drugs. A collaborative study between academic and industrial researchers (2024, ACS Chemical Biology) utilized this compound to trace the metabolic fate of a novel antitumor agent, revealing previously unknown detoxification pathways. The deuterated sulfide's ability to withstand enzymatic degradation provided unparalleled insights into drug metabolism.

Environmental applications have also emerged, with researchers using Dimethyl-1,1,1-d3 Sulfide as a tracer in atmospheric chemistry studies. Its deuterium signature allows for distinguishing anthropogenic emissions from natural sources, addressing critical questions in climate change research. The compound's stability under UV radiation makes it particularly valuable for long-term environmental monitoring.

Future research directions include expanding its use in protein labeling strategies and developing more efficient synthetic routes. The compound's versatility across multiple disciplines positions it as a valuable asset in advancing both fundamental research and applied pharmaceutical sciences. Ongoing studies are exploring its potential in targeted drug delivery systems, leveraging its unique chemical properties for improved therapeutic outcomes.